Cas no 1411765-60-0 (4-Trifluoromethyl-2-vinyl-pyrimidine)

• Product Name: 4-Trifluoromethyl-2-vinyl-pyrimidine
• CAS No: 1411765-60-0
• MF: C₇H₅F₃N₂
• MW: 174.123211622238
• CID: 5252484
• Update Time: 2025-11-05

4-Trifluoromethyl-2-vinyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethyl-2-vinyl-pyrimidine

• Inchi： 1S/C7H5F3N2/c1-2-6-11-4-3-5(12-6)7(8,9)10/h2-4H,1H2
• InChI Key： QJNZDHVYCZGBHX-UHFFFAOYSA-N
• SMILES： C1(C=C)=NC=CC(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-Trifluoromethyl-2-vinyl-pyrimidine

Research Brief on 4-Trifluoromethyl-2-vinyl-pyrimidine (CAS: 1411765-60-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-Trifluoromethyl-2-vinyl-pyrimidine (CAS: 1411765-60-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 4-Trifluoromethyl-2-vinyl-pyrimidine as a key intermediate in the synthesis of novel heterocyclic compounds. The trifluoromethyl group and vinyl moiety confer distinct electronic and steric properties, making it a valuable building block for the design of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, showcasing its ability to modulate protein-ligand interactions through strategic functionalization.

In the context of drug discovery, 4-Trifluoromethyl-2-vinyl-pyrimidine has shown promise as a scaffold for targeting various disease pathways. Research published in Bioorganic & Medicinal Chemistry Letters revealed its incorporation into small-molecule inhibitors of inflammatory cytokines, with the trifluoromethyl group enhancing metabolic stability and membrane permeability. Additionally, its vinyl group has been exploited for click chemistry applications, enabling rapid derivatization and library synthesis for high-throughput screening.

The pharmacokinetic profile of derivatives containing this core structure has been investigated in preclinical models. A 2024 study in ACS Pharmacology & Translational Science reported improved oral bioavailability and CNS penetration for analogs featuring the 4-Trifluoromethyl-2-vinyl-pyrimidine moiety, attributed to its balanced lipophilicity and hydrogen-bonding capacity. These findings position it as a promising candidate for central nervous system-targeted therapeutics.

From a synthetic chemistry perspective, novel methodologies for the preparation of 4-Trifluoromethyl-2-vinyl-pyrimidine have been developed to improve yield and scalability. Recent work in Organic Process Research & Development described a continuous-flow approach that reduces reaction times and minimizes byproduct formation, addressing previous challenges in large-scale production. These advances are critical for enabling broader exploration of its medicinal chemistry potential.

Looking forward, the unique properties of 4-Trifluoromethyl-2-vinyl-pyrimidine continue to inspire innovative applications across chemical biology. Current research directions include its incorporation into PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, leveraging both its structural features and the growing understanding of its reactivity patterns. As the field progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.